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Abstract

Isododecanol, a branched C12 fatty alcohol, is a versatile non-polar solvent with a range of
applications in the pharmaceutical and chemical industries. Its unique combination of low
volatility, excellent solvency for non-polar compounds, and favorable safety profile makes it a
subject of increasing interest for researchers and formulation scientists. This technical guide
provides a comprehensive overview of the key characteristics of isododecanol, with a focus
on its properties as a non-polar solvent. It includes detailed information on its physicochemical
properties, solubility characteristics, applications in organic synthesis and drug formulation, and
a thorough review of its safety and toxicological profile. This document is intended to serve as a
valuable resource for professionals in drug development and chemical research, providing the
foundational knowledge needed to effectively utilize isododecanol in their work.

Introduction

Isododecanol is a colorless, oily liquid that is practically insoluble in water but soluble in most
organic solvents. It is a mixture of isomers of dodecanol, with the specific composition varying
depending on the manufacturing process. The branched nature of its alkyl chain is a key
determinant of its physical and chemical properties, distinguishing it from its linear counterpart,
n-dodecanol. This branching disrupts crystal lattice formation, resulting in a lower melting point
and a liquid state at room temperature, which is advantageous for many solvent-based
applications.
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As a non-polar solvent, isododecanol is an excellent medium for dissolving other non-polar
substances, such as oils, fats, waxes, and many active pharmaceutical ingredients (APIs). This
property is central to its use in a variety of applications, from a carrier in topical drug delivery
systems to a reaction medium in organic synthesis.

Physicochemical Properties

A thorough understanding of the physicochemical properties of isododecanol is essential for
its effective application. These properties are summarized in the tables below.

Table 1: General Physicochemical Properties of
Isododecanol

Property Value Reference(s)
Chemical Formula C12H260 [1]

Molecular Weight 186.34 g/mol [1]
Appearance Colorless liquid [2]

Odor Mild, characteristic [2]

CAS Number 25339-17-7 [31[4]

Table 2: Thermal and Density Properties of Isododecanol

Property Value Reference(s)
Boiling Point 220-229 °C [4]
Melting Point -60 °C [4]
Flash Point 107 °C (Closed Cup) [4]
Density 0.83 - 0.84 g/cm3 at 20 °C [4]

Table 3: Solvent-Related Properties of Isododecanol
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Property Value Reference(s)

Water Solubility Insoluble [4]

log Kow (Octanol-Water _
- o ~5.4 (Estimated) [1]
Partition Coefficient)

Not available in searched

literature. As a branched C12
Hildebrand Solubility alcohol, it is expected to be in
Parameter (d) the range of other long-chain

aliphatic alcohols, indicating

low polarity.

Miscible with many common
o organic solvents such as
Miscibility _ (5]
ethanol, isopropanol, and

mineral oil.

Isododecanol as a Non-Polar Solvent

The efficacy of a solvent is determined by its ability to dissolve a solute, which is governed by
the principle of "like dissolves like." Isododecanol's long, branched alkyl chain and the
presence of a single, sterically hindered hydroxyl group contribute to its overall non-polar
character. This makes it an effective solvent for a wide range of non-polar to moderately polar
compounds.

Fig. 1. Relationship between Isododecanol's structure and its solvent applications.

Applications in Drug Development
Topical Formulations

Isododecanol is a valuable excipient in the development of topical drug formulations due to its
emollient properties and its ability to solubilize lipophilic APIs. Its low volatility ensures that it
remains on the skin for an extended period, potentially enhancing the penetration of the active
ingredient.
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While specific case studies detailing the use of isododecanol in corticosteroid formulations
were not found in the literature search, its properties make it a suitable candidate for such
applications. Topical corticosteroids are often lipophilic and require a non-polar vehicle for
effective delivery.

Experimental Protocol: Evaluation of Skin Permeation

A common method to assess the suitability of a solvent like isododecanol in a topical
formulation is through in vitro skin permeation studies using Franz diffusion cells.

Objective: To determine the permeation profile of a model lipophilic API from a formulation
containing isododecanol across a skin membrane.

Materials:

» Franz diffusion cells

o Excised human or animal skin (e.g., porcine ear skin)

» Isododecanol-based formulation of the model API

o Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent)

o High-performance liquid chromatography (HPLC) system for API quantification

Methodology:

Prepare a saturated solution or a specific concentration of the model API in the
isododecanol-based vehicle.

e Mount the excised skin on the Franz diffusion cells with the stratum corneum facing the
donor compartment.

« Fill the receptor compartment with the receptor solution and ensure no air bubbles are
trapped beneath the skin.

e Apply a known quantity of the formulation to the surface of the skin in the donor
compartment.
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o At predetermined time intervals, withdraw samples from the receptor compartment and
replace with fresh receptor solution.

» Analyze the collected samples for the concentration of the API using a validated HPLC
method.

o At the end of the study, the skin can be processed to determine the amount of API retained in
different skin layers.
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Prepare API Formulation
in Isododecanol

Apply Formulation Sample Receptor Fluid Analyze Samples Determine Permeation
|| to Donor Compartment at Time Intervals by HPLC Profile

Mount Skin on
Franz Diffusion Cell

Phthalic Anhydride +
Isododecanol

Heat to 140-180 °C
(under N2)

Add Catalyst

Esterification Reaction
(Water Removal via Dean-Stark)

Cool & Neutralize
Wash & Distill

Diisodecyl Phthalate
(DIDP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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